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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B3430144

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Brown 75, also identified by the Colour Index Number 34905, is a trisazo dye known
for its application in dyeing textiles, particularly wool and polyamide fibers, as well as in the
leather and paper industries.[1][2] This guide provides a comprehensive overview of its
synthesis pathway, including the chemical structure of the reactants, intermediates, and the

final product, alongside a generalized experimental protocol based on established principles of
azo dye chemistry.

Chemical Profile
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Property Value Reference(s)
C.l. Name Acid Brown 75 [2]

C.l. Number 34905 [2][3]

CAS Number 8011-86-7 [4]

Chemical Class Trisazo [2]

Molecular Formula C2sH1sNoNa2016S:2 [2]

Molecular Weight 843.58 g/mol [2]
Appearance Dark red-light brown powder [2][3]
Solubility Water soluble [4]

Synthesis Pathway Overview

The synthesis of C.I. Acid Brown 75 is a multi-step process involving a series of diazotization
and coupling reactions.[4] The manufacturing process utilizes four key starting materials: 4-
Amino-5-hydroxynaphthalene-2,7-disulfonic acid (commonly known as H-acid), resorcinol, 2-
Amino-4,6-dinitrophenol, and p-nitroaniline.[3][4]

The synthesis proceeds through a three-stage coupling sequence:
o First Coupling: H-acid is diazotized and then coupled with resorcinol.

e Second Coupling: 2-Amino-4,6-dinitrophenol is diazotized and coupled with the product from
the first coupling step.

e Third Coupling: p-Nitroaniline is diazotized and coupled with the product from the second
coupling step to yield the final C.l. Acid Brown 75 dye.[4]

The sequence of these coupling reactions is crucial in forming the final trisazo structure
responsible for the dye's characteristic brown color.

Visualizing the Synthesis Pathway
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The following diagram illustrates the logical flow of the synthesis process for C.l. Acid Brown
75.
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Step 1: First Coupling
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Step 3: Third Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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